5,6-Dihydro-7h-pyrrolo[3,4-d]pyrimidin-7-one

• Molecular Formula: C6H5N3O
• Molecular Weight: 135.12 g/mol
• IUPAC Name: 5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one
• InChI: InChI=1S/C6H5N3O/c10-6-5-4(2-8-6)1-7-3-9-5/h1,3H,2H2,(H,8,10)
• InChI Key: GMPUYEXJACYTRP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CN=CN=C2C(=O)N1

Description

5,6-Dihydro-7H-pyrrolo[3,4-d]pyrimidin-7-one is a bicyclic heterocyclic compound featuring a partially saturated pyrrolidine ring fused to a pyrimidinone core. Derivatives of this compound, such as 2-amino-4-hydroxy-5,6-dihydro-7H-pyrrolo[3,4-d]pyrimidin-7-one, have been explored for their role in modulating protein-protein interactions (e.g., 14-3-3 stabilizers) and other therapeutic targets . The compound’s synthetic accessibility and structural plasticity make it a valuable template for drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,6-Dihydro-7h-pyrrolo[3,4-d]pyrimidin-7-one can be achieved through various methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the reaction of 5-formyl-4-methylaminopyrimidines with arylacetonitriles followed by hydrolysis of the 7-imino group is one method . Another method includes the reaction of 4-amino-5-formylpyrimidines with cyanoacetic ester .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the scalability of the synthetic routes mentioned above can be adapted for industrial purposes, ensuring the availability of the compound for research and development.

Chemical Reactions Analysis

Types of Reactions

5,6-Dihydro-7h-pyrrolo[3,4-d]pyrimidin-7-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to yield corresponding oxidized derivatives.

Reduction: Reduction reactions can convert it into reduced forms, which may exhibit different biological activities.

Substitution: Substitution reactions, particularly at the nitrogen atoms, can lead to the formation of various derivatives with potential biological activities.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrrolo[3,4-d]pyrimidine derivatives, while substitution reactions can produce a variety of substituted pyrrolo[3,4-d]pyrimidin-7-one derivatives .

Scientific Research Applications

5,6-Dihydro-7h-pyrrolo[3,4-d]pyrimidin-7-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It is used in the study of enzyme inhibition and protein interactions.

Medicine: This compound is investigated for its potential as an anticancer agent due to its ability to inhibit specific kinases.

Industry: It is used in the development of new materials and as a precursor for various chemical syntheses.

Mechanism of Action

The mechanism of action of 5,6-Dihydro-7h-pyrrolo[3,4-d]pyrimidin-7-one involves its interaction with specific molecular targets. For instance, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), which plays a crucial role in cell cycle regulation. By inhibiting CDK2, this compound can induce cell cycle arrest and apoptosis in cancer cells . The molecular pathways involved include the modulation of cell cycle checkpoints and the activation of apoptotic pathways .

Comparison with Similar Compounds

Key Observations :

• Saturation vs. Aromaticity : The dihydro-pyrrolo scaffold’s partial saturation (vs. fully aromatic pyrazolo or furo analogues) reduces ring strain but may limit π-π stacking interactions in biological systems.

Structural Determinants :

• Ring Size and Heteroatoms : Oxazolo rings (SAR218645) enhance metabolic stability compared to pyrrolo cores.
• Substituent Positioning: C2/C4 substituents in furopyrimidinones dictate regioselectivity in nucleophilic reactions .